Cas no 26329-66-8 (Butanoic acid, 4-chloro-3-hydroxy-)

Butanoic acid, 4-chloro-3-hydroxy- structure
26329-66-8 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-
CAS No:26329-66-8
MF:C4H7ClO3
MW:138.549580812454
CID:1426483
PubChem ID:10129995
Update Time:2025-04-20

Butanoic acid, 4-chloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-chloro-3-hydroxy-
    • 4-chloro-3-hydroxybutyric acid
    • 26329-66-8
    • SCHEMBL374298
    • 4-chloro-3-hydroxybutanoic acid
    • 95574-97-3
    • 4-chloro-3-hydroxybutanoate
    • Inchi: 1S/C4H7ClO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
    • InChI Key: AKDAXGMVRMXFOO-UHFFFAOYSA-N
    • SMILES: ClCC(CC(=O)O)O

Computed Properties

  • Exact Mass: 138.00841
  • Monoisotopic Mass: 138.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

Butanoic acid, 4-chloro-3-hydroxy- Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD